Cas no 25543-10-6 (Methyl 1,3-dioxoisoindole-2-carboxylate)

• Product Name: Methyl 1,3-dioxoisoindole-2-carboxylate
• CAS No: 25543-10-6
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 2661348
• PubChem ID: 5043525
• Update Time: 2025-10-25

Methyl 1,3-dioxoisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-(Methoxycarbonyl)phthalimide
• SR-01000195453-1
• N-methoxycarbonyl phthalimide
• SCHEMBL2422542
• methyl 1,3-dioxoisoindoline-2-carboxylate
• 25543-10-6
• N-methoxycarbonylphthalimide
• EN300-6978011
• methyl 1,3-dioxoisoindole-2-carboxylate
• CBDivE_002480
• methyl 1,3-dioxo-2,3-dihydro-1H-isoindole-2-carboxylate
• Methyl 1,3-dioxo-1,3-dihydro-2H-isoindole-2-carboxylate
• AKOS024350593
• KRLWOFRQXDUIKD-UHFFFAOYSA-N
• SR-01000195453
• 1,3-Dioxo-2-isoindolinecarboxylic acid methyl ester
• Methyl 1,3-dioxoisoindole-2-carboxylate

• Inchi： 1S/C10H7NO4/c1-15-10(14)11-8(12)6-4-2-3-5-7(6)9(11)13/h2-5H,1H3
• InChI Key： KRLWOFRQXDUIKD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C(=O)OC)=O

Computed Properties

• Exact Mass: 205.03750770g/mol
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186-187 ºC
• Solubility: Slightly soluble (1.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Methyl 1,3-dioxoisoindole-2-carboxylate

Methyl 1,3-dioxoisoindole-2-carboxylate: A Comprehensive Overview

Methyl 1,3-dioxoisoindole-2-carboxylate, identified by the CAS number 25543-10-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in organic synthesis.

The chemical structure of Methyl 1,3-dioxoisoindole-2-carboxylate consists of an isoindole ring system with a dioxo group at positions 1 and 3, and a methyl ester at position 2. This arrangement imparts the compound with distinct electronic properties, making it suitable for use in both academic research and industrial applications. The isoindole core is known for its aromaticity and stability, which are crucial for its performance in various chemical environments.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 1,3-dioxoisoindole-2-carboxylate. Researchers have explored various routes, including oxidative coupling reactions and cyclization processes, to optimize the production of this compound. These methods not only enhance the yield but also ensure the purity required for high-quality applications.

In terms of applications, Methyl 1,3-dioxoisoindole-2-carboxylate has shown promise in the field of drug discovery. Its ability to act as a bioisostere or a scaffold for complex molecules makes it a valuable asset in medicinal chemistry. Additionally, the compound has been utilized in the development of advanced materials, such as organic semiconductors and functional polymers, due to its electronic properties.

Recent studies have also explored the reactivity of Methyl 1,3-dioxoisoindole-2-carboxylate in various chemical transformations. For instance, its participation in cross-coupling reactions has been reported, showcasing its potential as a versatile precursor in organic synthesis. These findings underscore the importance of this compound in expanding the repertoire of synthetic tools available to chemists.

The stability and reactivity of Methyl 1,3-dioxoisoindole-2-carboxylate under different conditions have been extensively studied. Researchers have investigated its behavior under thermal and photochemical conditions, revealing insights into its potential uses in energy-related applications. Furthermore, its compatibility with various solvents and reagents makes it a practical choice for laboratory-scale synthesis.

In conclusion, Methyl 1,3-dioxoisoindole-2-carboxylate (CAS No: 25543-10-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and properties continue to drive innovative research, positioning it as a key player in contemporary chemical science.